Cas no 858842-74-7 (2-Acetyl-5-methylbenzoic acid)

• Product Name: 2-Acetyl-5-methylbenzoic acid
• CAS No: 858842-74-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5628788
• PubChem ID: 58325696
• Update Time: 2025-08-05

2-Acetyl-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28313073
• 858842-74-7
• 2-acetyl-5-methylbenzoic acid
• SCHEMBL12577332
• Benzoic acid, 2-acetyl-5-methyl-
• 2-Acetyl-5-methylbenzoic acid

• Inchi： 1S/C10H10O3/c1-6-3-4-8(7(2)11)9(5-6)10(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： GMGHEOQWYJENCH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Melting Point: 125-126 °C
• Boiling Point: 336.0±30.0 °C(Predicted)
• pka: 4.20±0.10(Predicted)

Additional information on 2-Acetyl-5-methylbenzoic acid

Introduction to 2-Acetyl-5-methylbenzoic acid (CAS No. 858842-74-7)

2-Acetyl-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 858842-74-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of substituted benzoic acids, characterized by its acetyl and methyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of 2-Acetyl-5-methylbenzoic acid makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The CAS No. 858842-74-7 assigned to this compound ensures a standardized identification system, facilitating accurate documentation, research, and commercial transactions. As a derivative of benzoic acid, 2-Acetyl-5-methylbenzoic acid inherits certain characteristics typical of benzoic acid derivatives, such as solubility in organic solvents and potential interactions with biological targets. These properties have garnered interest from researchers exploring novel therapeutic agents and agrochemicals.

In recent years, the pharmaceutical industry has seen a surge in the exploration of natural product-inspired compounds due to their perceived higher efficacy and lower toxicity profiles. 2-Acetyl-5-methylbenzoic acid fits into this trend, as it can be derived from or inspired by natural products through semi-synthetic routes. Its acetyl group at the 2-position and methyl group at the 5-position create a scaffold that can be modified further to target specific biological pathways.

One of the most compelling aspects of 2-Acetyl-5-methylbenzoic acid is its role as a precursor in synthesizing more complex molecules. For instance, researchers have utilized this compound in the preparation of heterocyclic derivatives, which often exhibit enhanced pharmacological properties. The acetyl group can participate in condensation reactions, forming amides or esters, while the aromatic ring provides a platform for further functionalization.

Recent studies have highlighted the potential of 2-Acetyl-5-methylbenzoic acid in addressing inflammatory conditions. The benzoic acid moiety is known to interact with enzymes such as lipoxygenases and cyclooxygenases, which are pivotal in inflammatory responses. By incorporating modifications like the acetyl and methyl groups, researchers aim to fine-tune these interactions for therapeutic benefit. For example, derivatives of 2-Acetyl-5-methylbenzoic acid have shown promise in preclinical models for reducing inflammation without significant side effects.

The synthesis of 2-Acetyl-5-methylbenzoic acid typically involves acetylation and methylation reactions starting from commercially available benzoic acid derivatives. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups with high precision. These methods enhance the yield and purity of the final product, making it more suitable for industrial applications.

In addition to its pharmaceutical applications, 2-Acetyl-5-methylbenzoic acid has found utility in materials science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors or liquid crystals. These materials are integral to modern electronic devices, including displays and sensors. By leveraging the properties of 2-Acetyl-5-methylbenzoic acid, scientists aim to create more efficient and sustainable alternatives to traditional materials.

The regulatory landscape for compounds like 2-Acetyl-5-methylbenzoic acid is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that any pharmaceutical applications involving this compound undergo rigorous testing for safety and efficacy before reaching the market. Compliance with these guidelines is essential for researchers and manufacturers alike.

Future research directions for 2-Acetyl-5-methylbenzoic acid may include exploring its role in drug discovery through high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. This approach could accelerate the development of new drugs based on structures like 2-Acetyl-5-methylbenzoic acid, potentially addressing unmet medical needs.

The versatility of 2-Acetyl-5-methylbenzoic acid as both a synthetic intermediate and a biologically active compound underscores its importance in modern chemistry. Its unique structure offers opportunities for innovation across multiple sectors, from medicine to materials science. As research continues to uncover new applications for this compound, its significance is likely to grow further.